4-Hydroxy-3-nitrobenzenesulfonyl chloride

• IUPAC Name: 4-hydroxy-3-nitrobenzenesulfonyl chloride
• InChI: InChI=1S/C6H4ClNO5S/c7-14(12,13)4-1-2-6(9)5(3-4)8(10)11/h1-3,9H
• InChI Key: FRIDVSSBTNZNJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1S(=O)(=O)Cl)[N+](=O)[O-])O
• Molecular Formula: C6H4ClNO5S
• DSSTOX Substance ID: DTXSID70394867
• Molecular Weight: 237.62 g/mol
• CAS RN: 147682-51-7

Description

4-Hydroxy-3-nitrobenzenesulfonyl chloride is a chemical compound with the molecular formula C6H4ClNO5S. It has a molecular weight of 237.62. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H4ClNO5S/c7-14(12,13)4-1-2-6(9)5(3-4)8(10)11/h1-3,9H. This code provides a specific description of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound has a melting point of 48-50°C.

Scientific Research Applications

Enhanced Detection of Estrogens

A study by Higashi et al. (2006) explored the use of 4-nitrobenzenesulfonyl chloride in enhancing the detection of estrogens in biological fluids. This method significantly increased the detection responses by 8-23 times, proving useful for diagnosing fetoplacental function with small sample amounts and simple pretreatment procedures (Higashi et al., 2006).

Solid-Phase Synthesis

Fülöpová and Soural (2015) reviewed the application of polymer-supported benzenesulfonamides, prepared from various primary amines and 2/4-nitrobenzenesulfonyl chloride. These compounds served as key intermediates in chemical transformations, leading to the synthesis of diverse privileged scaffolds (Fülöpová & Soural, 2015).

Green Synthesis

Zhong-xiu (2009) developed a novel green synthesis method for 3-nitrobenzenesulfonyl chloride. This method reduced the environmental impact by cutting down the production of acidic waste gas and waste water by 40%, while maintaining a high product yield of 89.80% (Zhong-xiu, 2009).

Intermediate for Drug Synthesis

Li, Xu, and Zhang (2012) described the use of 3-nitrobenzenesulfonyl chloride in the synthesis of methyl (R)-2-(2-chlorophenyl)-2-(3-nitrophenylsulfonyloxy)acetate, a promising intermediate for the synthesis of Clopidrogel, an antiplatelet drug (Li, Xu, & Zhang, 2012).

Hydrolysis Pathways

Ivanov, Gnedin, and Kislov (2004) investigated the hydrolysis of arenesulfonyl chlorides, including 4-nitrobenzenesulfonyl chloride, in water and binary aqueous solvents. They found that the hydrolysis process is catalyzed by dioxane and involves anionic intermediates (Ivanov, Gnedin, & Kislov, 2004).

HPLC Method Development

Cao (2001) developed a normal phase HPLC method for the simultaneous determination of meta-nitrobenzenesulfonyl chloride and para-nitrobenzenesulfonyl chloride and their hydrolyzed acid products, demonstrating the sensitivity and utility of this method in chemical analysis (Cao, 2001).

Ionic Polyacetylene Synthesis

Gal et al. (2015) described synthesizing an ionic polyacetylene with 4-nitrobenzenesulfonyl substituents, highlighting its potential in electronic applications due to its photoluminescence and electrochemically stable properties (Gal et al., 2015).

Safety and Hazards

4-Hydroxy-3-nitrobenzenesulfonyl chloride is considered hazardous. It causes severe skin burns and eye damage. Contact with water liberates toxic gas. It’s recommended to wear protective gloves, clothing, and eye/face protection when handling this compound.

Mechanism of Action

Target of Action

4-Hydroxy-3-nitrobenzenesulfonyl chloride is an organic compound It’s known that sulfonyl chloride compounds often react with amines or alcohols, forming sulfonamides or sulfonate esters, respectively .

Mode of Action

They can form sulfonamides when they react with amines .

Biochemical Pathways

As a sulfonyl chloride, it could potentially be involved in various organic synthesis reactions, contributing to the formation of different organic compounds .

Result of Action

It’s known that sulfonyl chlorides can react with amines to form sulfonamides, which are key structures in many pharmaceutical drugs .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, it’s known that sulfonyl chlorides react violently with water, releasing toxic gases . Therefore, the compound should be handled and stored in a dry environment. Furthermore, the compound’s reactivity might be influenced by temperature and pH.

Synthesis routes and methods

Procedure details

To a solution of chlorosulfonic acid (12.0 mL, 180 mmol) at 0° C. was added 2-nitrophenol (8.35 g, 60.0 mmol) in small portions over 1 h. The reaction was heated to 60° C. for 20 minutes and allowed to stir for 18 h at 25° C. The reaction was quenched by pouring it into 100 g of ice. The reaction was extracted with chloroform (3×), washed with cold water (2×), dried over MgSO4, filtered, and concentrated to give 9.06 g (64%) of the title compound.